Cas no 81558-17-0 (Phyllanthostatin 3)

• Product name: Phyllanthostatin 3
• CAS No: 81558-17-0
• MF: C₄₀H₅₄O₁₈
• MW: 822.846
• CID: 2013610

Phyllanthostatin 3 Chemical and Physical Properties

Names and Identifiers

• Phyllanthostatin 3

• Inchi： InChI=1S/C40H54O18/c1-19-17-50-40(16-28(19)55-29(44)14-11-24-9-7-6-8-10-24)39(49,18-41)26-13-12-25(15-27(26)58-40)36(48)57-38-35(34(54-23(5)43)31(46)21(3)52-38)56-37-32(47)33(53-22(4)42)30(45)20(2)51-37/h6-11,14,19-21,25-28,30-35,37-38,41,45-47,49H,12-13,15-18H2,1-5H3/b14-11-
• InChI Key： ACTIYDVAQBUQMP-KAMYIIQDSA-N
• SMILES： CC1COC2(CC1OC(=O)\C=C/c1ccccc1)OC1CC(CCC1C2(O)CO)C(=O)OC1OC(C)C(O)C(OC(C)=O)C1OC1OC(C)C(O)C(OC(C)=O)C1O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 58
• XLogP3: 0.538

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives